Cas no 2411333-46-3 ((E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide
• CAS No: 2411333-46-3
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5356309
• PubChem ID: 146100939
• Update Time: 2025-06-14

(E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide
• Z3952172067
• (2E)-4-(dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide

• Inchi： 1S/C19H23N3OS/c1-22(2)13-7-12-17(23)20-15-10-6-11-16-18(15)24-19(21-16)14-8-4-3-5-9-14/h3-5,7-9,12,15H,6,10-11,13H2,1-2H3,(H,20,23)/b12-7+
• InChI Key： KYJJTNDSASFJBK-KPKJPENVSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC2=C1C(CCC2)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• XLogP3: 2.9
• Topological Polar Surface Area: 73.5

Additional information on (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide

Comprehensive Overview of (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide (CAS No. 2411333-46-3)

The compound (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide, identified by its CAS No. 2411333-46-3, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a tetrahydrobenzothiazole core with a dimethylamino substituent, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly focusing on this compound due to its potential applications in modulating biological pathways, particularly in the context of neurodegenerative diseases and inflammatory responses.

One of the key features of (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide is its enamide moiety, which contributes to its stability and reactivity. This structural attribute is often explored in the design of small-molecule inhibitors and enzyme modulators. Recent studies have highlighted its relevance in targeting protein-protein interactions, a hot topic in modern drug development. The compound’s ability to interact with specific biological targets has sparked curiosity among scientists, especially those working on precision medicine and personalized therapies.

In the realm of chemical synthesis, CAS No. 2411333-46-3 presents an intriguing challenge due to its complex stereochemistry and functional groups. Synthetic chemists are investigating efficient routes to produce this compound with high enantiomeric purity, as impurities can significantly impact its biological activity. The demand for high-purity intermediates like this one has grown alongside advancements in high-throughput screening and combinatorial chemistry.

Another area of interest is the compound’s potential role in cancer research. Preliminary data suggest that derivatives of (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide may exhibit anti-proliferative effects against certain cancer cell lines. This aligns with the broader trend of exploring heterocyclic compounds for their therapeutic benefits. As the scientific community continues to uncover the mechanisms behind these effects, this compound could emerge as a valuable tool in oncology drug development.

From a computational chemistry perspective, CAS No. 2411333-46-3 has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These approaches help predict how the compound might interact with various biological receptors, providing insights into its potential applications. The integration of artificial intelligence in drug discovery has further accelerated the exploration of such compounds, making them a focal point for AI-driven research.

In conclusion, (E)-4-(Dimethylamino)-N-(2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)but-2-enamide represents a promising avenue for scientific inquiry. Its multifaceted applications—from drug design to biological targeting—underscore its importance in contemporary research. As the fields of medicinal chemistry and biotechnology evolve, this compound is likely to remain at the forefront of innovation, offering new opportunities for therapeutic breakthroughs.